Cas no 2229474-40-0 (5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine
• CAS No: 2229474-40-0
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 5835526
• PubChem ID: 165647103
• Update Time: 2025-06-11

5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine
• 2229474-40-0
• EN300-1980764

• Inchi： 1S/C9H8ClN3O/c1-5-2-3-6(8(10)13-5)7-4-12-9(11)14-7/h2-4H,1H3,(H2,11,12)
• InChI Key： MYHVQQJGVYNBQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)C1=CN=C(N)O1

Computed Properties

• Exact Mass: 209.0355896g/mol
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine

Research Brief on 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine (CAS: 2229474-40-0): Recent Advances and Applications

The compound 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine (CAS: 2229474-40-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the oxazole and pyridine moieties, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine as a key intermediate in the synthesis of kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the ability of this compound to modulate kinase activity has been explored in several preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

In addition to its kinase inhibitory properties, 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine has also been investigated for its antimicrobial activity. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a novel antibiotic scaffold. Further optimization of the compound's structure could enhance its efficacy and reduce potential toxicity.

The synthesis of 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine has also been a focus of recent research. A 2022 paper in Organic Letters described a novel, high-yield synthetic route that utilizes palladium-catalyzed cross-coupling reactions to assemble the oxazole-pyridine core. This method offers advantages in terms of scalability and purity, which are critical for industrial applications. The availability of efficient synthetic routes is expected to facilitate further exploration of this compound's pharmacological potential.

Despite these promising findings, challenges remain in the development of 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural optimization and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic and industrial researchers are likely to accelerate the translation of this compound into clinical applications.

In conclusion, 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazol-2-amine (CAS: 2229474-40-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications span kinase inhibition, antimicrobial activity, and beyond, making it a valuable target for further research. The recent advances in its synthesis and biological evaluation underscore its potential to contribute to the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.